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Compound of Interest

Compound Name: Desmethyl metolazone

Cat. No.: B580100

Essential Safety and Handling Guide for
Desmethyl Metolazone

This guide provides crucial safety and logistical information for the handling and disposal of
Desmethyl metolazone in a laboratory setting. It is intended for researchers, scientists, and
drug development professionals to ensure safe operational procedures.

Chemical Information:

Name: Desmethyl metolazone

CAS Number: 28524-40-5[1][2][3]

Molecular Formula: C15H14CIN3O3S[1][3]

Synonyms: Metolazone EP Impurity C, (2RS)-7-Chloro-2-methyl-4-oxo-3-phenyl-1,2,3,4-
tetrahydroquinazoline-6-sulfonamide[1]

Personal Protective Equipment (PPE)

Due to the absence of a specific Safety Data Sheet (SDS) for Desmethyl metolazone, the
following PPE recommendations are based on general best practices for handling chemical
compounds with unknown toxicological properties in a laboratory setting. A thorough risk
assessment should be conducted before handling.
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PPE Category

Recommended Equipment

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against potential splashes.

Hand Protection

Chemically resistant gloves (e.qg., nitrile) should
be worn. Inspect gloves for any tears or

punctures before use.

Body Protection

A laboratory coat is mandatory to protect skin
and clothing. For procedures with a higher risk
of splashes, a chemically resistant apron over

the lab coat is recommended.

Footwear

Closed-toe shoes must be worn at all times in

the laboratory to protect against spills.

Respiratory

Work in a well-ventilated area, preferably within
a chemical fume hood, to minimize inhalation
exposure. If significant aerosolization is

possible, a respirator may be necessary.

Operational and Disposal Plans

Handling Procedures:

o Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The designated workspace, typically a chemical fume hood, should be clean and

uncluttered.

e Weighing and Aliquoting: Handle solid Desmethyl metolazone in a fume hood to avoid

inhalation of any fine powders. Use appropriate tools (e.g., spatulas, weighing paper) to

handle the substance.

e Solution Preparation: When dissolving Desmethyl metolazone, add the solid to the solvent

slowly to avoid splashing. Desmethyl metolazone is soluble in methanol and DMSO.[1]

» Spill Management: In case of a spill, alert others in the vicinity. For a small spill, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for
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disposal. For larger spills, evacuate the area and follow your institution's emergency
procedures.

o Personal Hygiene: After handling, wash hands thoroughly with soap and water. Do not eat,
drink, or smoke in the laboratory.

Storage:

o Store Desmethyl metolazone in a cool, dry, and dark place. Recommended storage
temperature is between 2-8°C.[1]

Disposal Plan:
All waste containing Desmethyl metolazone should be treated as hazardous chemical waste.

e Solid Waste: Collect any solid Desmethyl metolazone waste, including contaminated
weighing paper and gloves, in a clearly labeled, sealed waste container.

e Liquid Waste: Solutions containing Desmethyl metolazone should be collected in a labeled,
sealed, and appropriate hazardous waste container. Do not pour chemical waste down the
drain.

o Empty Containers: "Empty" containers that held Desmethyl metolazone should be rinsed
with an appropriate solvent. The rinsate should be collected as hazardous waste. The rinsed
container can then be disposed of according to your institution's guidelines.

o Decontamination: Decontaminate all surfaces and equipment that have come into contact
with Desmethyl metolazone using an appropriate solvent and cleaning agent. Collect all
cleaning materials as hazardous waste.

» Final Disposal: All hazardous waste must be disposed of through your institution's
environmental health and safety (EHS) office. Follow all local, state, and federal regulations
for hazardous waste disposal.

Experimental Workflow

The following diagram illustrates a typical workflow for handling Desmethyl metolazone in a
laboratory setting.
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Caption: Workflow for Safe Handling of Desmethyl metolazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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